Cas no 1958613-93-8 ((3-Bromo-4-(4-chlorophenoxy)phenyl)methanol)
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol
-
- MDL: MFCD32707170
- Inchi: 1S/C13H10BrClO2/c14-12-7-9(8-16)1-6-13(12)17-11-4-2-10(15)3-5-11/h1-7,16H,8H2
- InChI Key: VIPALKRZIZCMRX-UHFFFAOYSA-N
- SMILES: BrC1C=C(CO)C=CC=1OC1C=CC(=CC=1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 232
- XLogP3: 3.9
- Topological Polar Surface Area: 29.5
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB567463-250mg |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol; . |
1958613-93-8 | 250mg |
€254.00 | 2025-04-20 | ||
| abcr | AB567463-500mg |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol; . |
1958613-93-8 | 500mg |
€385.50 | 2023-08-31 | ||
| abcr | AB567463-1g |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol; . |
1958613-93-8 | 1g |
€456.40 | 2025-04-20 | ||
| abcr | AB567463-250 mg |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol; . |
1958613-93-8 | 250MG |
€237.60 | 2023-04-13 | ||
| abcr | AB567463-500 mg |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol; . |
1958613-93-8 | 500MG |
€385.50 | 2023-04-13 | ||
| abcr | AB567463-1 g |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol; . |
1958613-93-8 | 1g |
€519.00 | 2023-04-13 | ||
| Aaron | AR01K6U9-250mg |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol |
1958613-93-8 | 95% | 250mg |
$500.00 | 2025-02-12 | |
| Aaron | AR01K6U9-1g |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol |
1958613-93-8 | 95% | 1g |
$800.00 | 2025-02-12 | |
| abcr | AB567463-5g |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol; . |
1958613-93-8 | 5g |
€1494.90 | 2025-04-20 |
(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol
Introduction to (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol (CAS No. 1958613-93-8)
Compound with the chemical name (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol and the CAS number 1958613-93-8 is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and chlorine substituents in its aromatic ring system, combined with a hydroxymethyl group, makes it a versatile intermediate for synthesizing various bioactive molecules.
The< strong> bromo and< strong> chloro substituents are strategically positioned on the phenyl ring, which enhances its reactivity in various chemical transformations. These substituents can participate in nucleophilic aromatic substitution reactions, cross-coupling reactions, and other palladium-catalyzed processes, making it a valuable building block for medicinal chemists. The< strong> hydroxymethyl group provides a site for further functionalization, allowing for the introduction of additional pharmacophores or modifications to optimize biological activity.
In recent years, there has been growing interest in developing novel therapeutic agents that target specific biological pathways. The< strong>(3-Bromo-4-(4-chlorophenoxy)phenyl)methanol molecule has shown promise in several preclinical studies as a lead compound for drugs targeting inflammatory and metabolic diseases. Its structural features suggest that it may interact with enzymes and receptors involved in these pathways, potentially leading to the development of new treatments.
One of the most compelling aspects of this compound is its potential role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is implicated in various diseases, including cancer. The< strong>bromo and< strong> chloro groups on the phenyl ring can be readily modified through transition metal-catalyzed cross-coupling reactions to introduce diverse pharmacological groups. This flexibility allows medicinal chemists to fine-tune the compound's properties to achieve high selectivity and potency against specific kinases.
The< strong> hydroxymethyl group also offers opportunities for further derivatization. For instance, it can be oxidized to form a carboxylic acid or reduced to an alcohol, depending on the desired pharmacological outcome. These modifications can influence the compound's solubility, bioavailability, and metabolic stability, all of which are critical factors in drug development.
In addition to its applications in kinase inhibition research, (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol has been explored as a precursor for developing drugs targeting neurological disorders. Studies have indicated that compounds with similar structural motifs may interact with neurotransmitter receptors and ion channels, potentially offering new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease. The< strong>bromo and< strong> chloro substituents facilitate further chemical modifications that can enhance binding affinity to these targets.
The synthesis of (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of biphenyl derivatives followed by nucleophilic substitution reactions to introduce the< strong> chloro and< strong> hydroxymethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.
The compound's stability under various storage conditions is another important consideration in pharmaceutical applications. Proper handling and storage protocols must be followed to maintain its integrity and prevent degradation. This includes storing it in a cool, dry environment away from direct sunlight and moisture.
Evaluation of (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol's biological activity often involves in vitro assays that measure its interaction with target enzymes or receptors. These assays provide valuable data on its potency, selectivity, and potential side effects. Additionally, preclinical animal models are used to assess its pharmacokinetic properties and safety profile before moving into human clinical trials.
The growing body of research on this compound underscores its significance in modern drug discovery. As our understanding of disease mechanisms continues to evolve, molecules like (3-Bromo-4-(4-chlorophenoxy)phenyl)methanol will play an increasingly important role in developing innovative therapies that address unmet medical needs.
1958613-93-8 ((3-Bromo-4-(4-chlorophenoxy)phenyl)methanol) Related Products
- 142654-17-9(Benzene, 1-bromo-4-(3-chlorophenoxy)-2-[(4-chlorophenyl)methoxy]-)
- 1040313-76-5(4-(2-Bromophenoxymethyl)-1,2-dichlorobenzene)
- 151038-76-5(1-(benzyloxy)-2-bromo-4-chlorobenzene)
- 1426958-43-1(1-(Benzyloxy)-2-bromo-3-chlorobenzene)
- 871339-17-2((3-Bromo-5-chloro-2-methoxyphenyl)methanol)
- 884162-71-4(1-Bromo-4-(4-chlorophenoxymethyl)benzene)
- 947188-01-4(Benzene, 1-bromo-2-(4-chlorophenoxy)-)
- 494772-51-9(1-Bromo-2-(4-chlorobenzyloxy)benzene)
- 426228-27-5(3-Bromo-4-(4-chloro-benzyloxy)-benzaldehyde)
- 38493-59-3(3-Bromo-4-methoxybenzyl Alcohol)